5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine

• CAS No.: 55041-86-6
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 1-(2-methyl-6,7-dihydro-5H-pyrrolizin-3-yl)ethanone
• InChI: InChI=1S/C10H13NO/c1-7-6-9-4-3-5-11(9)10(7)8(2)12/h6H,3-5H2,1-2H3
• InChI Key: FEOYYZKCVVLICI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2CCCC2=C1)C(=O)C

Description

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine is an organic compound with the molecular formula C10H13NO and a molecular weight of 163.2163 g/mol . It belongs to the class of pyrrolizines, which are characterized by a pyrrole ring fused to a pyrrolidine ring .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine can be achieved through various synthetic routes. One common method involves the reaction of a pyrrole derivative with an acylating agent under controlled conditions . The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions . The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological systems.

Medicine: Research is ongoing to explore its potential therapeutic applications and pharmacological properties.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of 5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways and targets depend on the specific context and application being studied.

Comparison with Similar Compounds

Similar Compounds

5-acetyl-2,3-dihydro-1H-pyrrolizine: A similar compound with a different substitution pattern.

7-acetyl-5-methyl-2,3-dihydro-1H-pyrrolizine: Another related compound with variations in the acetyl and methyl groups.

Uniqueness

5-acetyl-6-methyl-2,3-dihydro-1H-pyrrolizine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its unique structure allows for specific interactions with molecular targets, making it valuable in various research and industrial applications .